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Compound of Interest

Compound Name: Desmethylcitalopram

Cat. No.: B1219260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for handling Desmethylcitalopram. It is intended for researchers,

scientists, and drug development professionals to ensure a safe laboratory environment.

Desmethylcitalopram is an active metabolite of citalopram and should be handled with care,

following established safety protocols for potent pharmaceutical compounds.[1][2] The

toxicological properties have not been fully investigated for all forms, but it is known to be

harmful if swallowed and can be absorbed through the skin.[3][4] The hydrochloride form is

classified as toxic if swallowed, in contact with skin, or inhaled, and may cause damage to the

central nervous system and visual organs.[5]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure to Desmethylcitalopram.[6]

The following table summarizes the recommended PPE based on the task being performed.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Work

- Safety glasses with side

shields- Laboratory coat-

Closed-toe shoes- Nitrile

gloves

-

Handling of Powders/Solids

- Full-face respirator with

appropriate cartridges-

Chemical-resistant coveralls or

suit- Double-gloving (e.g.,

nitrile)- Chemical-resistant

boots or shoe covers

- Chemical-resistant apron-

Head covering

Handling of Liquids/Solutions

- Chemical splash goggles or

face shield- Chemical-resistant

gloves (e.g., nitrile)- Chemical-

resistant apron over lab coat-

Chemical-resistant footwear

- Elbow-length gloves for

mixing and loading

Equipment Cleaning &

Decontamination

- Chemical splash goggles or

face shield- Heavy-duty,

chemical-resistant gloves-

Waterproof or chemical-

resistant apron- Chemical-

resistant boots

- Respirator (if aerosols or

vapors are generated)

Note: Always consult the manufacturer's instructions for the proper use, cleaning, and

maintenance of PPE. It is crucial to select the appropriate glove material based on the specific

chemicals being handled.[7]

Operational Plan
A clear and concise plan for the handling and disposal of Desmethylcitalopram is essential to

prevent contamination and ensure environmental safety.[6]

1. Preparation:
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Designated Area: Designate a specific area for handling Desmethylcitalopram, such as a

chemical fume hood, especially when working with fine powders.[3][6]

Ventilation: Ensure proper ventilation to minimize inhalation exposure.[6]

Equipment: Assemble all necessary equipment and PPE before starting work.[6]

Minimize Quantity: Handle the minimum quantity of the compound necessary for the

experiment to reduce waste and potential exposure.[6][7]

2. Handling:

Wear PPE: Always wear the appropriate PPE as outlined in the table above.[6]

Avoid Contact: Avoid skin and eye contact with Desmethylcitalopram.[3]

Prevent Aerosols: Prevent the formation of aerosols and dust.[5][6] When weighing solids,

perform this task within a fume hood using a disposable weigh boat.[6] When preparing

solutions, add the solvent to the compound slowly to avoid splashing.[6]

Cleaning: Use wet-wiping techniques for cleaning surfaces to avoid generating dust.[6]

Decontamination: Decontaminate all equipment after use.[6]

3. Emergency Procedures:

Skin Contact: Immediately wash the affected area with plenty of water and soap.[5][8] Seek

medical attention if irritation develops.[9]

Eye Contact: Immediately flush the eyes with running water for several minutes.[5] Then

consult a doctor.[5]

Inhalation: Move the affected person to fresh air.[3] Seek medical attention.[5]

Ingestion: Do not induce vomiting.[5] Call for immediate medical help.[5]

Spills: In case of a spill, alert others in the area.[7] Wear appropriate PPE, including

chemical-resistant gloves, and use absorbent paper to clean up the spill.[3][7] For larger
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spills, contain the spill to prevent it from spreading.[7] Transfer the spilled material and

cleanup supplies to a suitable, sealed waste container.[3]

Disposal Plan
Proper disposal of pharmaceutical waste is crucial to protect human health and the

environment and to comply with federal, state, and local regulations.[10][11]

Waste Segregation: Segregate Desmethylcitalopram waste from other laboratory waste.

[11]

Waste Containers: Dispose of waste in designated, sealed, and properly labeled hazardous

waste containers.[3]

Disposal Method: The recommended disposal method for many pharmaceuticals is high-

temperature incineration by a licensed waste disposal specialist.[6] Do not dispose of

Desmethylcitalopram down the drain.[5]

Container Disposal: Before disposing of empty containers, ensure they are thoroughly

decontaminated. Obliterate or remove all labels from the empty container before disposal.[6]

Experimental Workflow
The following diagram illustrates a logical workflow for the safe handling of

Desmethylcitalopram from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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